Cas no 1181458-22-9 (4-{(3-Fluorophenyl)methylamino}butanoic Acid Hydrochloride)

• Product Name: 4-{(3-Fluorophenyl)methylamino}butanoic Acid Hydrochloride
• CAS No: 1181458-22-9
• MF: C₁₁H₁₅ClFNO₂
• MW: 247.693705797195
• CID: 4575606
• PubChem ID: 45791540
• Update Time: 2025-10-19

4-{(3-Fluorophenyl)methylamino}butanoic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-{[(3-fluorophenyl)methyl]amino}butanoic acid hydrochloride
• 4-[(3-fluorophenyl)methylamino]butanoic acid;hydrochloride
• Z594038296
• EN300-45184
• G57031
• CS-0249784
• 1181458-22-9
• 4-{[(3-fluorophenyl)methyl]amino}butanoicacidhydrochloride
• 4-([(3-fluorophenyl)methyl]amino)butanoic acid hydrochloride
• 4-{(3-Fluorophenyl)methylamino}butanoic Acid Hydrochloride

• Inchi： 1S/C11H14FNO2.ClH/c12-10-4-1-3-9(7-10)8-13-6-2-5-11(14)15;/h1,3-4,7,13H,2,5-6,8H2,(H,14,15);1H
• InChI Key： OAKHLBPOMZNDRQ-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)CNCCCC(=O)O

Computed Properties

• Exact Mass: 247.0775346g/mol
• Monoisotopic Mass: 247.0775346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Additional information on 4-{(3-Fluorophenyl)methylamino}butanoic Acid Hydrochloride

Introduction to 4-{(3-Fluorophenyl)methylamino}butanoic Acid Hydrochloride (CAS No. 1181458-22-9)

4-{(3-Fluorophenyl)methylamino}butanoic Acid Hydrochloride, also known by its CAS number 1181458-22-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of butanoic acid, characterized by the presence of a fluorinated phenyl group and a methylamino moiety. The hydrochloride salt form enhances its solubility and stability, making it suitable for various applications in drug development and biological studies.

The molecular structure of 4-{(3-Fluorophenyl)methylamino}butanoic Acid Hydrochloride is particularly intriguing due to its potential pharmacological properties. The fluorine atom in the phenyl ring can influence the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the amino group provides opportunities for further functionalization and conjugation with other molecules, expanding its utility in therapeutic applications.

Recent studies have explored the potential of 4-{(3-Fluorophenyl)methylamino}butanoic Acid Hydrochloride as a lead compound for the development of novel drugs. One notable area of research is its interaction with specific receptors and enzymes involved in various physiological processes. For instance, preliminary data suggest that this compound may exhibit selective binding to certain G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents.

In the context of neurological disorders, 4-{(3-Fluorophenyl)methylamino}butanoic Acid Hydrochloride has shown promise in modulating neurotransmitter systems. Studies have indicated that it can influence the release and reuptake of neurotransmitters such as dopamine and serotonin, which are implicated in conditions like depression, anxiety, and Parkinson's disease. These findings highlight its potential as a candidate for further investigation in neuropharmacology.

Beyond its potential therapeutic applications, 4-{(3-Fluorophenyl)methylamino}butanoic Acid Hydrochloride is also valuable as a research tool. Its unique chemical properties make it useful for probing the structure-function relationships of various biological targets. For example, it can be employed in high-throughput screening assays to identify novel ligands or inhibitors of specific proteins. This versatility has led to its adoption in academic and industrial laboratories worldwide.

The synthesis of 4-{(3-Fluorophenyl)methylamino}butanoic Acid Hydrochloride involves several well-established chemical reactions, including nucleophilic substitution and acid-base chemistry. The process typically starts with the reaction of 3-fluorobenzyl chloride with an appropriate amine to form the intermediate amine derivative. Subsequent steps involve the introduction of the butanoic acid moiety and the formation of the hydrochloride salt. Optimizing these synthetic pathways is essential for ensuring high yields and purity, which are critical for both research and commercial applications.

In terms of safety and handling, while 4-{(3-Fluorophenyl)methylamino}butanoic Acid Hydrochloride is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks. Additionally, it is important to store the compound in a cool, dry place away from incompatible materials to maintain its stability.

The future prospects for 4-{(3-Fluorophenyl)methylamino}butanoic Acid Hydrochloride are promising. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. As more data become available, it is likely that this compound will play an increasingly important role in drug discovery and development efforts aimed at addressing unmet medical needs.

In conclusion, 4-{(3-Fluorophenyl)methylamino}butanoic Acid Hydrochloride (CAS No. 1181458-22-9) represents a fascinating molecule with a wide range of potential applications in both research and medicine. Its unique chemical structure and pharmacological properties make it an attractive candidate for further exploration and development. As researchers continue to delve into its properties and mechanisms, it is poised to contribute significantly to advancements in medicinal chemistry and pharmaceutical science.